Cas no 1259440-61-3 (Benzhydrocodone)

Benzhydrocodone is a semi-synthetic opioid analgesic derived from hydrocodone, modified with a benzyl group to alter its pharmacological properties. It exhibits potent agonist activity at the μ-opioid receptor, providing effective analgesia for moderate to severe pain. The benzyl moiety enhances lipophilicity, potentially improving blood-brain barrier penetration and bioavailability compared to traditional hydrocodone formulations. This modification may also influence metabolic pathways, offering a differentiated pharmacokinetic profile. Benzhydrocodone is typically formulated as a prodrug, hydrolyzed in vivo to release hydrocodone, ensuring controlled delivery. Its structural design aims to balance efficacy with reduced abuse potential, though further clinical evaluation is necessary to confirm these attributes.

Benzhydrocodone structure

Product Name:Benzhydrocodone

CAS No:1259440-61-3

MF:C₂₅H₂₅NO₄

MW:403.47030711174

MDL:MFCD28902246

CID:2854686

PubChem ID:49836084

Update Time:2025-06-11

Benzhydrocodone Chemical and Physical Properties

Names and Identifiers

- Benzhydrocodone
- VPMRSLWWUXNYRY-PJCFOSJUSA-N
- Morphinan-6-ol, 6,7-didehydro-4,5-epoxy-3-methoxy-17-methyl-, 6-benzoate, (5α)-
- MDL： MFCD28902246
- Inchi： 1S/C25H25NO4/c1-26-13-12-25-17-9-11-20(29-24(27)15-6-4-3-5-7-15)23(25)30-22-19(28-2)10-8-16(21(22)25)14-18(17)26/h3-8,10-11,17-18,23H,9,12-14H2,1-2H3/t17-,18+,23-,25-/m0/s1
- InChI Key： VPMRSLWWUXNYRY-PJCFOSJUSA-N
- SMILES： O(C1=CC[C@@]2([H])[C@]3([H])N(C)CC[C@]42C2=C(C=CC(OC)=C2O[C@@]14[H])C3)C(C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 403.17835828g/mol
Monoisotopic Mass: 403.17835828g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 731
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 48Å²

Benzhydrocodone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-20605474-0.05g		1259440-61-3		0.05g	$2755.0	2023-09-16

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5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

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Additional information on Benzhydrocodone

Recent Advances in Benzhydrocodone (1259440-61-3) Research: A Comprehensive Overview

Benzhydrocodone (CAS: 1259440-61-3) is a semi-synthetic opioid derivative of hydrocodone, which has garnered significant attention in recent years due to its potential therapeutic applications and abuse liability. As a prodrug, benzhydrocodone is metabolized into hydrocodone in vivo, offering a unique pharmacokinetic profile that may influence its efficacy and safety. This research brief aims to synthesize the latest findings on benzhydrocodone, covering its pharmacological properties, clinical implications, and emerging trends in its use and regulation.

Recent studies have focused on the metabolic pathways and bioavailability of benzhydrocodone. A 2023 publication in the Journal of Pharmacology and Experimental Therapeutics elucidated the enzyme-mediated conversion of benzhydrocodone to hydrocodone, highlighting the role of cytochrome P450 (CYP) 2D6 and CYP3A4 in this process. The study demonstrated that genetic polymorphisms in these enzymes could lead to significant inter-individual variability in drug response, underscoring the need for personalized dosing strategies in clinical settings.

In terms of therapeutic potential, benzhydrocodone has been investigated as an alternative to traditional opioids for moderate to severe pain management. A phase II clinical trial conducted in 2022 reported that benzhydrocodone exhibited comparable analgesic efficacy to hydrocodone bitartrate but with a slower onset of action and reduced peak plasma concentrations. These pharmacokinetic characteristics may translate to a lower risk of abuse and dependence, although further long-term studies are required to validate these findings.

Despite its potential benefits, benzhydrocodone has also been associated with risks of misuse and diversion. A recent report by the Drug Enforcement Administration (DEA) highlighted an increase in the illicit use of benzhydrocodone, particularly in formulations combined with acetaminophen. Analytical chemistry advancements, such as high-performance liquid chromatography-mass spectrometry (HPLC-MS), have enabled more accurate detection and quantification of benzhydrocodone in biological samples, aiding forensic and clinical monitoring efforts.

Looking ahead, research on benzhydrocodone is expected to expand into novel formulations and combination therapies. For instance, a 2023 patent application described a sustained-release formulation of benzhydrocodone designed to minimize fluctuations in plasma levels and reduce dosing frequency. Additionally, preclinical studies are exploring the synergistic effects of benzhydrocodone with non-opioid analgesics, which could pave the way for multimodal pain management approaches.

In conclusion, benzhydrocodone (1259440-61-3) represents a promising yet complex candidate in the opioid pharmacopeia. While its prodrug nature and metabolic profile offer potential advantages, ongoing research must address the challenges of abuse liability and individualized therapy. The integration of pharmacogenomics and advanced drug delivery systems will likely play a pivotal role in optimizing the clinical use of benzhydrocodone in the coming years.